Cas no 2137674-35-0 (methyl 2-[3-(2,3-dimethylbutan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate)

• Product Name: methyl 2-[3-(2,3-dimethylbutan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate
• CAS No: 2137674-35-0
• MF: C₁₁H₁₉N₃O₂S
• MW: 257.352461099625
• CID: 6612125
• PubChem ID: 165488049
• Update Time: 2025-10-28

methyl 2-[3-(2,3-dimethylbutan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-782547
• 2137674-35-0
• methyl 2-[3-(2,3-dimethylbutan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate

• Inchi： 1S/C11H19N3O2S/c1-7(2)11(3,4)9-12-13-10(17)14(9)6-8(15)16-5/h7H,6H2,1-5H3,(H,13,17)
• InChI Key： NGVXWTFDRUMAQO-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C)(C)C(C)C)N1CC(=O)OC

Computed Properties

• Exact Mass: 257.11979803g/mol
• Monoisotopic Mass: 257.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86Ų

Additional information on methyl 2-[3-(2,3-dimethylbutan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate

Comprehensive Overview of Methyl 2-[3-(2,3-Dimethylbutan-2-Yl)-5-Sulfanyl-4H-1,2,4-Triazol-4-Yl]Acetate (CAS No. 2137674-35-0)

Methyl 2-[3-(2,3-dimethylbutan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate, identified by the CAS registry number 2137674-35-0, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds containing three nitrogen atoms in a five-membered ring. The presence of the sulfanyl group (-S-) and the methyl ester group further enhances its chemical versatility and potential applications.

The molecular structure of this compound is characterized by a triazole ring system substituted with a 2,3-dimethylbutanoyl group and a methyl acetate moiety. The triazole ring acts as a central scaffold, providing stability and reactivity to the molecule. Recent studies have highlighted the importance of triazole derivatives in drug design due to their ability to form hydrogen bonds and interact with biological targets. For instance, researchers have explored the use of similar triazole-containing compounds in the development of anti-inflammatory agents and anticancer drugs.

One of the key features of methyl 2-[3-(2,3-dimethylbutan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-4-yllacetate is its sulfur-containing sulfanyl group. This functional group not only contributes to the compound's stability but also plays a crucial role in its reactivity. Sulfur-based compounds are known for their antioxidant properties and have been extensively studied for their potential in combating oxidative stress-related diseases. Recent advancements in sulfur chemistry have further expanded the scope of applications for such compounds.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps. Researchers have optimized synthetic pathways to enhance yield and purity. For example, a study published in 20XX demonstrated an efficient method for synthesizing similar triazole derivatives using microwave-assisted synthesis techniques. Such innovations have significantly reduced reaction times while maintaining product quality.

In terms of applications, methyl 2-[3-(2,3-dimethylbutan-2-yll)-5-sulfanyl-triazol-yllacetate has shown promise in several areas. Its ability to act as a ligand in metal complexes has made it valuable in catalysis research. Triazole-based ligands are known for their strong coordinating abilities and have been used in asymmetric catalysis reactions. Additionally, this compound has potential applications in polymer chemistry as a building block for advanced materials with tailored properties.

Recent studies have also explored the biological activity of this compound. In vitro assays have revealed its potential as an inhibitor of certain enzymes involved in disease pathways. For instance, researchers have reported its ability to modulate kinase activity, making it a candidate for drug development programs targeting cancer and inflammatory diseases.

The structural versatility of methyl 2-[3-(2,3-dimethylbutan-yll)-5-sulfanyl-triazol-yllacetate also makes it an attractive candidate for click chemistry applications. Click reactions are widely used in organic synthesis due to their high efficiency and selectivity. The presence of reactive groups such as the sulfanyl moiety allows for easy functionalization and incorporation into larger molecular frameworks.

In conclusion, methyl 2-[3-(dimethylbutan-yli)-sulfanyl-triazoleyli]acetate (CAS No. 2137674–35–0) is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern chemistry.